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Compound of Interest

Compound Name: Dichloroalumane

Cat. No.: B101752 Get Quote

Disclaimer: The following guidelines are intended for researchers, scientists, and drug

development professionals and are based on the assumption that the query

"dichloroalumane" was a typographical error for "dichloromethane" (DCM), a common

laboratory solvent. Dichloromethane is a hazardous chemical requiring strict handling and

disposal protocols.[1] Always consult your institution's specific safety data sheets (SDS) and

waste disposal procedures.

Immediate Safety and Handling Precautions
Dichloromethane poses significant health risks, including skin and eye irritation, central nervous

system depression, and potential cancer risks.[1][2] Due to its high volatility, it is a primary

inhalation hazard.[3] Adherence to the following personal protective equipment (PPE)

guidelines is mandatory when handling DCM:

Ventilation: Always handle dichloromethane in a certified chemical fume hood to minimize

inhalation exposure.[1]

Eye Protection: Wear safety goggles or a face shield.[4]

Protective Clothing: A buttoned lab coat is the minimum requirement.[5]

Gloves: Dichloromethane can readily penetrate standard nitrile gloves in under 10 minutes.

[5] For handling small quantities, double-gloving with nitrile or using a nitrile and neoprene

combination is recommended.[5] For larger volumes or spill cleanup, consider more resistant
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gloves like SilverShield.[5] Contaminated gloves should be removed and disposed of

immediately.[5]

Step-by-Step Disposal Protocol
1. Waste Collection and Segregation:

Designated Waste Container: Collect all dichloromethane waste in a designated, properly

labeled, and sealable container.[4] The container should be compatible with chlorinated

solvents.

Labeling: The waste container must be clearly labeled as "Hazardous Waste:

Dichloromethane" and should list any other constituents mixed with the solvent.

Segregation: Do not mix dichloromethane waste with other solvent waste streams unless

specifically permitted by your institution's waste management plan. Store DCM waste away

from incompatible chemicals.[5]

2. Spill Management: In the event of a dichloromethane spill, immediate action is necessary to

contain the area and prevent exposure.

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.[1]

Ensure the area is well-ventilated, preferably within a fume hood.[4]

Containment: For small spills, use an inert absorbent material such as sand, diatomaceous

earth, or a commercial solvent absorbent to dike and absorb the liquid.[1][6]

Collection: Carefully collect the absorbed material and place it in a sealed, labeled container

for hazardous waste disposal.[6]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to your institution's environmental health and safety (EHS) office.

3. Formal Disposal:

Professional Disposal: Dichloromethane waste must be disposed of through an approved

hazardous waste disposal facility.[7] Do not pour dichloromethane down the drain.
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Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup and disposal. This typically involves completing a hazardous waste manifest and

scheduling a pickup with the EHS department.

Exposure Limits and Quantitative Data
Exposure to dichloromethane is regulated to minimize health risks. The following table

summarizes key exposure limits.

Parameter Value Notes

OSHA Workplace Exposure

Standard (8-hour TWA)
50 ppm (174 mg/m³)

Time-Weighted Average over

an 8-hour shift.[2]

EPA Inhalation Exposure Limit

(ECEL) (8-hour TWA)
2 ppm

A newer, more protective limit

established under the Toxic

Substances Control Act

(TSCA).[5]

EPA Inhalation Exposure Limit

(ECEL) (15-min TWA)
16 ppm

Short-Term Exposure Limit

over a 15-minute period.[5]

Boiling Point 40 °C (104 °F)
Do not heat above its boiling

point.[1][8]

Dichloromethane Waste Handling Workflow
The following diagram illustrates the decision-making process for handling dichloromethane

and its waste in a laboratory setting.
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Handling Dichloromethane

Wear Appropriate PPE:
- Double Gloves (Nitrile/Neoprene)

- Safety Goggles
- Lab Coat

Work in a
Chemical Fume Hood

Is the process complete?

Spill Occurs

No

Collect Waste in a
Labeled, Sealed Container

Yes

Follow Spill Protocol:
1. Evacuate & Ventilate

2. Contain with Absorbent
3. Collect Contaminated Material

Yes

Store Waste Container
in a Designated Area

Arrange for Disposal via
Institutional EHS

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of dichloromethane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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